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An In-Depth Technical Guide on the Physicochemical Properties of Amyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amyl laurate, also known as isoamyl laurate or 3-methylbutyl dodecanoate, is the ester

formed from the reaction of lauric acid and isoamyl alcohol.[1] It is a colorless, oily liquid with a

faint, fatty, and somewhat fruity odor.[2][3] This compound is valued in the cosmetics and

personal care industries as an emollient and skin-conditioning agent, often used as a natural

alternative to silicones due to its light, non-greasy feel and good spreadability.[1][4] It also finds

application as a flavoring and fragrance agent in the food industry.[5][6] This document

provides a comprehensive overview of the core physicochemical properties of amyl laurate,

detailed experimental protocols for their determination, and a visualization of its synthesis

pathway.

Physicochemical Properties of Amyl Laurate
The following table summarizes the key physicochemical properties of amyl laurate, compiled

from various sources. These properties are crucial for formulation development, quality control,

and safety assessment.
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Property Value

Molecular Formula C₁₇H₃₄O₂[7][8]

Molecular Weight 270.45 g/mol [7][9]

Appearance
Colorless to pale yellow, clear oily liquid.[2][5]

[10]

Odor
Faint, waxy, oily, fatty, with wine-like and peach

notes.[2][6]

Boiling Point
311-312 °C at 760 mmHg[2][3][11] 190 °C at 20

mmHg[2][4] 170 °C at 2 mmHg[6][12]

Melting Point Approximately -30 °C[5]

Density
0.856 g/mL at 25 °C[4][9][12] 0.850-0.870 g/cm³

at 25 °C[2][5]

Solubility
Insoluble in water.[3][4][5][10] Soluble in alcohol

and other organic solvents.[2][3][4][5]

Vapor Pressure 0.001 mmHg at 25 °C (estimated)[2]

Refractive Index (n²⁰/D) 1.436 (lit.)[4][9][12]

logP (o/w) 7.253 - 7.43 (estimated)[2][11]

Flash Point >100 °C (>212 °F)[2]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties and the

synthesis of amyl laurate are provided below.

Synthesis of Amyl Laurate via Fischer Esterification
This protocol describes the acid-catalyzed esterification of lauric acid with isoamyl alcohol.

Materials:

Lauric acid
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Isoamyl alcohol (3-methylbutan-1-ol)

Concentrated sulfuric acid (H₂SO₄) or other acid catalyst[13]

5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation

apparatus[14]

Procedure:

Reaction Setup: In a round-bottom flask, combine lauric acid and an excess of isoamyl

alcohol (to shift the equilibrium towards the product).[8][11]

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.[14]

Reflux: Attach a reflux condenser and heat the mixture to a gentle boil using a heating

mantle. Allow the reaction to reflux for 1-2 hours to reach equilibrium.[14]

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel.

Washing: Wash the organic layer sequentially with:

Water to remove the excess alcohol and some of the acid.

5% sodium bicarbonate solution to neutralize the remaining sulfuric acid and any

unreacted lauric acid (caution: CO₂ evolution).[15]

Saturated brine solution to remove residual water and dissolved salts.[15]

Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.[14]
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Purification: Filter to remove the drying agent. Purify the crude amyl laurate by vacuum

distillation, collecting the fraction that distills at the appropriate temperature and pressure.

[15]

Determination of Boiling Point (Microscale Method)
This method is suitable for small quantities of the purified ester.[1]

Materials:

Sample of amyl laurate

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Thiele tube or similar heating apparatus (oil bath)

Rubber band or wire for attachment

Procedure:

Sample Preparation: Place a small amount (0.5-1 mL) of amyl laurate into the small test

tube.

Capillary Insertion: Insert the capillary tube, sealed end up, into the test tube containing the

sample.[1]

Apparatus Setup: Attach the test tube to the thermometer using a small rubber band,

ensuring the sample is level with the thermometer bulb.

Heating: Place the assembly in a Thiele tube filled with mineral oil. Heat the side arm of the

Thiele tube gently.[1]

Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
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from the capillary tube.[1]

Measurement: Remove the heat source. The boiling point is the temperature at which the

stream of bubbles stops and the liquid just begins to enter the capillary tube.[1]

Determination of Density
The density of liquid amyl laurate can be determined using a pycnometer or by direct

mass/volume measurement.

Materials:

Sample of amyl laurate

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

Water bath set to 25 °C

Procedure (using a pycnometer):

Clean and Dry: Thoroughly clean and dry the pycnometer and weigh it accurately (m₁).

Fill with Sample: Fill the pycnometer with amyl laurate, ensuring no air bubbles are present.

Place it in the temperature-controlled water bath until it reaches 25 °C. Adjust the volume to

the calibration mark and weigh the filled pycnometer (m₂).

Clean and Fill with Water: Empty and clean the pycnometer. Fill it with deionized water, bring

it to 25 °C in the water bath, adjust the volume, and weigh it again (m₃).

Calculation: The density (ρ) of amyl laurate at 25 °C is calculated using the formula:

ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_water (where ρ_water at 25 °C is approximately

0.99704 g/cm³)

Determination of Solubility
This protocol provides a qualitative assessment of solubility in different solvents.

Materials:
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Sample of amyl laurate

Test tubes

Solvents: water, ethanol, acetone, hexane

Procedure:

Sample Addition: In separate test tubes, place a small amount of amyl laurate (e.g., 0.1

mL).[7]

Solvent Addition: To each test tube, add one of the selected solvents (e.g., 2 mL) in small

portions.[7]

Observation: After each addition, shake the tube vigorously.

Classification:

Soluble: A single, clear liquid phase is formed.

Partially Soluble: The mixture is cloudy or forms a non-homogenous solution.

Insoluble: Two distinct layers are observed, or the amyl laurate remains as a separate

phase.[3]

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a useful

indicator of purity.

Materials:

Sample of amyl laurate

Abbe refractometer

Constant temperature water circulator (set to 20 °C)

Dropper
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Lens paper and ethanol

Procedure:

Instrument Calibration: Calibrate the Abbe refractometer using a standard of known

refractive index.

Temperature Control: Ensure the prisms of the refractometer are maintained at 20 °C by the

circulating water bath.

Sample Application: Open the prisms and clean them with ethanol and lens paper. Place a

few drops of amyl laurate onto the lower prism.[10]

Measurement: Close the prisms. Look through the eyepiece and adjust the knob until the

dividing line between the light and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the instrument's scale. Correct the reading for

temperature if the measurement was not taken at the standard 20 °C.[10]

Mandatory Visualization
The following diagram illustrates the workflow for the synthesis of amyl laurate via the Fischer

esterification reaction.
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Caption: Workflow for the synthesis of amyl laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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